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Compound of Interest

Compound Name: 2-Vinylpyridine

CAS No.: 1337-81-1

Cat. No.: B074390 Get Quote

Executive Summary & Chemical Identity
2-Vinylpyridine (2-VP) is a reactive heterocyclic monomer critical in the synthesis of

functionalized polymers, latexes, and pharmaceutical intermediates (e.g., betahistine).[1] Its

utility stems from the electron-deficient vinyl group conjugated with the pyridine ring, making it a

potent Michael acceptor.

However, this same reactivity presents a dual-hazard profile: biological toxicity (via alkylation of

DNA/proteins) and physical instability (exothermic runaway polymerization). This guide

synthesizes the physicochemical constraints and operational protocols required to handle 2-VP

safely in research and pilot-scale environments.

Physicochemical Profile
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Parameter Value Critical Implication

CAS Number 100-69-6
Unique identifier for inventory

tracking.

Boiling Point 158–159 °C
High boiler, but generates

significant vapor.

Flash Point 47–50 °C (Closed Cup)

Flammable Liquid. Vapor/air

mixtures are explosive above

32°C.

Vapor Pressure 10 mmHg @ 44.5 °C

Volatile enough to exceed

exposure limits rapidly at

ambient temp.

Density 0.975 g/mL
Slightly lighter than water;

floats on aqueous spills.

Solubility ~2.75 g/100mL (Water)
Moderately soluble; presents

high aquatic toxicity risk.

Appearance Colorless to Brown Liq.

Darkening indicates oxidation

or polymerization (quality

check).

The Mechanism of Hazard: Why 2-VP is Dangerous
To handle 2-VP safely, one must understand the molecular mechanisms driving its toxicity and

instability. It is not merely "toxic"; it is a specific type of alkylating agent.

Toxicological Mechanism: Michael Addition
The nitrogen atom in the pyridine ring withdraws electron density from the vinyl group, creating

a partial positive charge on the

-carbon. This makes 2-VP a "soft" electrophile.

Biological Interaction: In vivo, 2-VP undergoes Michael addition with nucleophilic residues on

biological macromolecules (e.g., sulfhydryl groups in cysteine, amine groups in DNA bases).
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Consequence: This alkylation can lead to enzyme inhibition, protein denaturation, and

potential genotoxicity.

Sensitization: The haptenization of skin proteins leads to severe allergic contact dermatitis.

Instability Mechanism: Radical Polymerization
2-VP is thermodynamically predisposed to polymerize. This reaction is exothermic. If heat is

not removed, the temperature rise increases the reaction rate (Arrhenius kinetics), leading to a

self-accelerating "runaway" reaction that can rupture vessels.

Strategic Storage & Stability Management
The "Oxygen Paradox" of TBC Inhibition Most researchers assume air-sensitive chemicals

should be stored under inert nitrogen. This is a critical error for 2-VP.

2-VP is typically stabilized with 4-tert-butylcatechol (TBC) (approx. 100 ppm).

Mechanism: TBC is not the inhibitor itself; it reacts with peroxy radicals (formed from

dissolved oxygen and monomer radicals) to terminate the chain.

The Requirement: TBC requires dissolved oxygen to function.[2]

The Protocol:

Do NOT store 2-VP under a pure nitrogen atmosphere for extended periods. This depletes

dissolved oxygen, rendering TBC ineffective, potentially leading to polymerization.

Store in a cool (2–8 °C), dark place with a headspace of air.

Monitor: Check inhibitor levels every 1–3 months using a colorimetric assay or refractive

index check. If the liquid turns viscous or syrupy, polymerization has initiated—discard

immediately.

Operational Handling Protocols
Personal Protective Equipment (PPE) Matrix
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Standard nitrile gloves provide insufficient protection against pyridine derivatives due to rapid

permeation.

PPE Category Recommendation Rationale

Hand Protection
Laminate Film (Silver

Shield/4H) or Viton/Butyl

Nitrile breakthrough time is

often <10 mins.[3] Laminate

offers >4 hours protection.

Respiratory
Full-face respirator with

OV/Amine cartridges

Required if working outside a

fume hood. 2-VP is a

lachrymator and severe

respiratory irritant.

Eye/Face
Chemical Goggles + Face

Shield

2-VP is corrosive (pH ~8-9).

Splash contact causes

irreversible corneal damage.

Body
Tychem® or chemically

resistant apron

Standard lab coats are

permeable to liquid splashes.

Safe Handling Workflow
The following diagram outlines the decision logic for receiving and using 2-VP to ensure

stability and safety.
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Receive 2-VP Shipment

Visual Inspection:
Color & Viscosity

Is liquid dark brown
or syrupy?

DISCARD as Haz Waste
(Polymerization Risk)

Yes

Store at 2-8°C
Keep Air Headspace

(Do NOT purge with N2)

No (Colorless/Yellow)

Experimental Usage

Transfer in Fume Hood
(Laminate Gloves)

Remove TBC?
(If sensitive catalysis)

Wash with 0.1M NaOH
then Brine -> Dry

Yes

Use Directly

No

Quench Excess:
Dilute HCl Neutralization

Click to download full resolution via product page
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Figure 1: Decision logic for the receipt, storage, and experimental usage of 2-Vinylpyridine,

emphasizing the critical visual inspection for polymerization.

Emergency Response & Deactivation
Spill Response (Laboratory Scale < 500 mL)
Do NOT use paper towels. 2-VP is flammable and the high surface area of paper can

accelerate evaporation or oxidation.

Evacuate & Ventilate: Clear the area immediately.[4][5] Vapors are lachrymatory.

PPE Up: Don Silver Shield/Laminate gloves and respiratory protection.

Contain: Dike the spill with an inert absorbent (Vermiculite, Sand, or commercial

"Solvent/Organic" pillows).

Neutralize (Optional but Recommended):

Since 2-VP is basic, a citric acid based spill kit can reduce volatility by forming the non-

volatile citrate salt.

Caution: This generates heat.[5] Apply slowly.

Disposal: Scoop absorbed material into a sealable hazardous waste bag. Label as

"Flammable, Toxic, Corrosive - 2-Vinylpyridine Debris".[1]

Fire Fighting
Media: Alcohol-resistant foam, dry chemical, or CO2.[5]

Hazard: Fire heat can initiate rapid polymerization in adjacent containers, causing them to

explode (BLEVE).

Tactic: Cool surrounding containers with water spray from a maximum distance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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